Cas no 2229115-65-3 (3-(2-bromo-6-fluorophenyl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(2-bromo-6-fluorophenyl)-3,3-difluoropropan-1-ol
• CAS No: 2229115-65-3
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• CID: 6005027
• PubChem ID: 165709632
• Update Time: 2025-10-28

3-(2-bromo-6-fluorophenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-fluorophenyl)-3,3-difluoropropan-1-ol
• 2229115-65-3
• EN300-1947790

• Inchi： 1S/C9H8BrF3O/c10-6-2-1-3-7(11)8(6)9(12,13)4-5-14/h1-3,14H,4-5H2
• InChI Key： RKTGSPCWQHEEKQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(CCO)(F)F)F

Computed Properties

• Exact Mass: 267.97106g/mol
• Monoisotopic Mass: 267.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(2-bromo-6-fluorophenyl)-3,3-difluoropropan-1-ol

3-(2-Bromo-6-Fluorophenyl)-3,3-Difluoropropan-1-ol: A Comprehensive Overview

3-(2-Bromo-6-fluorophenyl)-3,3-difluoropropan-1-ol (CAS No. 2229115-65-3) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The presence of bromine, fluorine, and a hydroxyl group in its molecular structure imparts specific chemical and biological properties that make it an intriguing subject for scientific investigation.

The bromine atom in the 2-position of the phenyl ring and the fluorine atoms at the 3-position of the propanol chain contribute to the compound's high reactivity and stability. These halogen substituents can influence the compound's solubility, lipophilicity, and metabolic stability, which are crucial factors in drug design. The hydroxyl group at the 1-position of the propanol chain further enhances its reactivity and can participate in various chemical reactions, such as esterification and etherification.

Recent studies have explored the potential of 3-(2-bromo-6-fluorophenyl)-3,3-difluoropropan-1-ol as a building block for synthesizing more complex molecules. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound can be used as an intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus, suggesting its potential as a lead compound for further drug development.

In another study published in Organic Letters (2021), scientists investigated the use of 3-(2-bromo-6-fluorophenyl)-3,3-difluoropropan-1-ol in the synthesis of small molecule inhibitors targeting specific protein-protein interactions. The results showed that these inhibitors effectively disrupted key interactions involved in cancer cell proliferation, highlighting the compound's versatility and potential therapeutic applications.

The synthesis of 3-(2-bromo-6-fluorophenyl)-3,3-difluoropropan-1-ol typically involves a multi-step process that includes bromination, fluorination, and reduction reactions. The choice of reagents and reaction conditions is critical to achieving high yields and purity. For example, a recent method described in Tetrahedron Letters (2020) utilized a palladium-catalyzed cross-coupling reaction to efficiently synthesize this compound with high stereoselectivity.

The physicochemical properties of 3-(2-bromo-6-fluorophenyl)-3,3-difluoropropan-1-ol, such as its melting point, boiling point, and solubility in various solvents, have been extensively characterized. These properties are essential for understanding its behavior in different environments and for optimizing its use in pharmaceutical formulations. For instance, its low solubility in water but high solubility in organic solvents makes it suitable for use in lipophilic drug delivery systems.

In terms of safety and environmental impact, 3-(2-bromo-6-fluorophenyl)-3,3-difluoropropan-1-ol is generally considered to be non-toxic at low concentrations. However, like many organic compounds, it should be handled with care to avoid prolonged exposure or inhalation. Proper storage conditions and disposal methods are recommended to ensure environmental safety.

The future prospects for 3-(2-bromo-6-fluorophenyl)-3,3-difluoropropan-1-ol are promising. Ongoing research is focused on optimizing its synthetic routes to improve yield and reduce costs. Additionally, efforts are being made to explore its potential applications in other areas beyond medicinal chemistry, such as materials science and catalysis.

In conclusion, 3-(2-bromo-6-fluorophenyl)-3,3-difluoropropan-1-ol (CAS No. 2229115-65-3) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and chemical properties make it an attractive candidate for further investigation and application in various scientific fields.